Cas no 139032-48-7 (1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-)
139032-48-7 structure
Product Name:1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-
CAS No:139032-48-7
MF:C13H18N4O2
MW:262.307622432709
CID:1259509
Update Time:2024-08-04
1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-
- 2H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]-
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- Inchi: 1S/C13H18N4O2/c1-4-9-6-10(7-13-14-16-17-15-13)12(19-5-2)8-11(9)18-3/h6,8H,4-5,7H2,1-3H3,(H,14,15,16,17)
- InChI Key: GXOOLMOHXOHZTC-UHFFFAOYSA-N
- SMILES: N1=C(CC2=CC(CC)=C(OC)C=C2OCC)N=NN1
Computed Properties
- Exact Mass: 262.14314
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 439.1±55.0 °C(Predicted)
- PSA: 72.92
- pka: 4.70±0.10(Predicted)
1H-Tetrazole, 5-[(2-ethoxy-5-ethyl-4-methoxyphenyl)methyl]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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